Cas no 799812-86-5 (16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder)

• Product Name: 16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder
• CAS No: 799812-86-5
• MF: C₃₇H₇₅N₁₀O₁₇P₃S
• MW: 1057.03449082375
• CID: 2851653
• Update Time: 2025-06-08

16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder Chemical and Physical Properties

Names and Identifiers

• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]ox
• triazanium,[(2R,3R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-(2-hexadecanoylsulfanylethylamino)-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-oxidophosphoryl]oxymethyl]-4
• PUBCHEM_46907890
• 16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder

• Inchi： 1S/C37H66N7O17P3S.3H3N/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44;;;/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52);3*1H3/t26-,30?,31+,32+,36-;;;/m1.../s1
• InChI Key： VJXJWGKNGIGUQX-AUCFWDBISA-N
• SMILES： S(CCNC(CCNC([C@@H](C(C)(C)COP(=O)([O-])OP(=O)([O-])OC[C@@H]1[C@@H](C([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])O)O)=O)=O)C(CCCCCCCCCCCCCCC)=O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 68
• Rotatable Bond Count: 34
• Complexity: 1600
• Topological Polar Surface Area: 400

16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs

Additional information on 16:0 Coenzyme A, palmitoyl Coenzyme A (ammonium salt), powder

16:0 Coenzyme A (Palmitoyl Coenzyme A, Ammonium Salt) - A Comprehensive Overview

16:0 Coenzyme A, also known as Palmitoyl Coenzyme A (ammonium salt), is a critical intermediate in cellular metabolism, particularly in the process of fatty acid synthesis and degradation. With the CAS number 799812-86-5, this compound plays a pivotal role in various biochemical pathways, making it a subject of extensive research in biochemistry, pharmacology, and molecular biology. This article delves into the structural properties, functional roles, and recent advancements in the study of 16:0 Coenzyme A, providing a comprehensive understanding of its significance in biological systems.

The molecular structure of 16:0 Coenzyme A consists of a palmitoyl group (a 16-carbon saturated fatty acid) attached to coenzyme A via a thioester bond. This unique structure allows it to act as a versatile carrier molecule in cellular processes. The ammonium salt form ensures stability and solubility, making it suitable for various applications in research and industry. Recent studies have highlighted its role in lipid metabolism, particularly in the regulation of fatty acid elongation and desaturation pathways. Researchers have also explored its potential as a therapeutic agent in metabolic disorders such as obesity and diabetes.

One of the most significant breakthroughs in the study of Palmitoyl Coenzyme A involves its involvement in the regulation of mitochondrial function. Recent findings suggest that this compound plays a critical role in the mitochondrial fatty acid oxidation pathway, where it serves as a substrate for carnitine shuttle systems. This discovery has opened new avenues for understanding the interplay between lipid metabolism and energy production at the mitochondrial level. Furthermore, advancements in mass spectrometry techniques have enabled precise quantification of 16:0 Coenzyme A levels in biological samples, providing valuable insights into its dynamic regulation under various physiological conditions.

In addition to its metabolic roles, Palmitoyl Coenzyme A has been implicated in cellular signaling pathways. Emerging evidence indicates that this compound can modulate nuclear receptor activity, influencing gene expression related to lipid homeostasis. For instance, studies have shown that 16:0 Coenzyme A can activate peroxisome proliferator-activated receptors (PPARs), which are key regulators of fatty acid oxidation and storage. These findings underscore its potential as a target for developing novel therapies aimed at managing metabolic diseases.

The application of 16:0 Coenzyme A extends beyond basic research into industrial and therapeutic realms. As an ammonium salt powder, it is widely used as a reagent in biochemical assays and as an intermediate in pharmaceutical manufacturing. Its stability and purity make it an essential component in laboratories studying lipid metabolism and related pathways. Moreover, recent innovations in synthetic biology have enabled cost-effective production of Palmitoyl Coenzyme A, further enhancing its accessibility for large-scale applications.

From a regulatory standpoint, understanding the biosynthesis and degradation pathways of 16:0 Coenzyme A is crucial for developing strategies to modulate its levels therapeutically. Recent studies have identified key enzymes involved in its metabolism, such as acyl-CoA synthetases and thioesterases. Targeting these enzymes could provide novel approaches to treat conditions associated with dysregulated lipid metabolism.

In conclusion, 16:0 Coenzyme A (Palmitoyl Coenzyme A) is a multifaceted molecule with profound implications in cellular biology and human health. Its role as a central player in lipid metabolism coupled with its potential therapeutic applications makes it an area of intense scientific interest. As research continues to uncover new dimensions of its functionality, this compound will undoubtedly remain at the forefront of metabolic research.